Cas no 137819-75-1 ([(2s,5r)-5-(6-aminopurin-9-yl)thiolan-2-yl]methanol)

• Product Name: [(2s,5r)-5-(6-aminopurin-9-yl)thiolan-2-yl]methanol
• CAS No: 137819-75-1
• MF: C₁₀H₁₃N₅OS
• MW: 251.308119535446
• CID: 1246269
• PubChem ID: 452281
• Update Time: 2025-04-20

[(2s,5r)-5-(6-aminopurin-9-yl)thiolan-2-yl]methanol Chemical and Physical Properties

Names and Identifiers

• [(2s,5r)-5-(6-aminopurin-9-yl)thiolan-2-yl]methanol
• SureCN9115023
• 2',3'-dideoxy-4'-thioadenosine
• AC1L9Q7C
• 4'-ThioddA
• 4'-Thio-2',3'-dideoxyadenosine
• SureCN9115023; 2',3'-dideoxy-4'-thioadenosine; AC1L9Q7C; 2',3'-Dideoxy-4'-thioadenosine; 4'-ThioddA; 4'-Thio-2',3'-dideoxyadenosine;
• [(2S,5R)-5-(6-aminopurin-9-yl)tetrahydrothiophen-2-yl]methanol
• SCHEMBL9115023
• 137819-75-1
• DTXSID90160324

• Inchi： 1S/C10H13N5OS/c11-9-8-10(13-4-12-9)15(5-14-8)7-2-1-6(3-16)17-7/h4-7,16H,1-3H2,(H2,11,12,13)/t6-,7+/m0/s1
• InChI Key： FHEFIYSZIYWDHO-NKWVEPMBSA-N
• SMILES： S1[C@H](CO)CC[C@@H]1N1C=NC2C(N)=NC=NC1=2

Computed Properties

• Exact Mass: 251.084
• Monoisotopic Mass: 251.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 115Ų

Experimental Properties

• Density: 1.77
• Boiling Point: 565°C at 760 mmHg
• Flash Point: 295.5°C
• Refractive Index: 1.876